N-(2-chlorophenyl)-2-((3-isopropyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(5-methyl-4-oxo-7-phenyl-3-propan-2-ylpyrrolo[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C24H23ClN4O2S/c1-15(2)29-23(31)22-21(17(13-28(22)3)16-9-5-4-6-10-16)27-24(29)32-14-20(30)26-19-12-8-7-11-18(19)25/h4-13,15H,14H2,1-3H3,(H,26,30)
• InChI Key: NMYLLLIXGKCVQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C2=C(C(=CN2C)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C24H23ClN4O2S
• Molecular Weight: 467.0 g/mol

Description

N-(2-chlorophenyl)-2-((3-isopropyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H23ClN4O2S and its molecular weight is 466.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Heterocyclic-Derivatives of Guanidine : The formation and X-ray structure determination of related heterocyclic derivatives highlight the complex structural chemistry surrounding compounds similar to N-(2-chlorophenyl)-2-((3-isopropyl-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide. These studies offer insights into the structural features essential for their potential biological activity and provide a foundation for further modifications and applications in scientific research (Banfield, Fallon, & Gatehouse, 1987).

Crystal Structures of Diaminopyrimidinylsulfanylacetamides : Research into the crystal structures of compounds with a similar backbone structure to the chemical of interest has revealed specific conformational characteristics. These studies are crucial for understanding the molecular interactions and potential reactivity of such compounds, serving as a cornerstone for their application in various scientific fields (Subasri et al., 2016).

Potential Applications in Scientific Research

Antitumor Activity : A derivative closely related to the compound has been synthesized and evaluated for its antitumor activity against human breast adenocarcinoma cell lines. This research highlights the potential therapeutic applications of such compounds in cancer research, with specific derivatives showing mild to moderate activity, emphasizing the importance of structural modifications to enhance efficacy (El-Morsy, El-Sayed, & Abulkhair, 2017).

Antimicrobial Activity : Studies on derivatives incorporating the pyrimidinone and thiazolidinone frameworks have demonstrated moderate to good antimicrobial activity against various gram-positive and gram-negative bacteria. This suggests potential applications of these compounds in addressing microbial resistance, a growing concern in public health (Desai, Shah, Bhavsar, & Saxena, 2008).